Cas no 70910-37-1 (Di(2-propylpentyl) Phthalate)

Di(2-propylpentyl) Phthalate is a high-molecular-weight phthalate ester characterized by its excellent plasticizing properties and thermal stability. Its branched alkyl chain structure enhances compatibility with a wide range of polymers, particularly PVC, improving flexibility and durability in finished products. The compound exhibits low volatility and migration resistance, making it suitable for applications requiring long-term performance, such as wire and cable insulation, automotive components, and industrial coatings. Its resistance to extraction by water and oils further ensures reliability in demanding environments. Additionally, Di(2-propylpentyl) Phthalate demonstrates favorable processing characteristics, contributing to efficient manufacturing workflows. These attributes make it a practical choice for specialized plasticizer formulations.

Di(2-propylpentyl) Phthalate structure

Product Name:Di(2-propylpentyl) Phthalate

CAS No:70910-37-1

MF:C₂₄H₃₈O₄

MW:390.556128025055

CID:568011

PubChem ID:191964

Update Time:2025-10-29

Di(2-propylpentyl) Phthalate Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarboxylicacid, 1,2-bis(2-propylpentyl) ester
- bis(2-propylpentyl) benzene-1,2-dicarboxylate
- DI-N-2-PROPYLPENTYLPHTHALATE
- 1,2-benzenedicarboxylic acid, bis(2-propylpentyl) ester
- Bis(2-propylpentyl) phthalate
- KIYUVQCUDDMZRE-UHFFFAOYSA-N
- DTXSID90221141
- CHEBI:178062
- 70910-37-1
- Phthalic acid, di(2-propylpentyl) ester
- phthalic acid di(2-propylpentyl)ester
- Di(2-propylpentyl) Phthalate
- Inchi： 1S/C24H38O4/c1-5-11-19(12-6-2)17-27-23(25)21-15-9-10-16-22(21)24(26)28-18-20(13-7-3)14-8-4/h9-10,15-16,19-20H,5-8,11-14,17-18H2,1-4H3
- InChI Key： KIYUVQCUDDMZRE-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1C(=O)OCC(CCC)CCC)=O)CC(CCC)CCC

Computed Properties

Exact Mass: 390.27714
Monoisotopic Mass: 390.277
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 16
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.4
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 0.983
Boiling Point: 384.9°C at 760 mmHg
Flash Point: 204.5°C
Refractive Index: 1.488
PSA: 52.6

Di(2-propylpentyl) Phthalate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D472315-100mg	Di(2-propylpentyl) Phthalate	70910-37-1	100mg	$190.00	2023-05-18
TRC	D472315-500mg	Di(2-propylpentyl) Phthalate	70910-37-1	500mg	$873.00	2023-05-18
TRC	D472315-1g	Di(2-propylpentyl) Phthalate	70910-37-1	1g	$ 1200.00	2023-09-07
TRC	D472315-1000mg	Di(2-propylpentyl) Phthalate	70910-37-1	1g	$1499.00	2023-05-18